Cas no 1804658-63-6 (6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine)

• Product Name: 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine
• CAS No: 1804658-63-6
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915424
• Update Time: 2025-06-07

6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine

• Inchi： 1S/C7H6BrF2NO2/c1-13-7-5(6(9)10)3(12)2-4(8)11-7/h2,6H,1H3,(H,11,12)
• InChI Key： YYZPDFFHSPJPBP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(C(F)F)=C(N1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Additional information on 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine

Introduction to 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1804658-63-6)

6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine, identified by its CAS number 1804658-63-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with bromine, a difluoromethyl group, a hydroxyl group, and a methoxy group, making it a versatile scaffold for the development of novel bioactive molecules.

The structural attributes of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine contribute to its utility in synthetic chemistry and drug discovery. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the hydroxyl and methoxy groups provide opportunities for hydrogen bonding interactions and further derivatization.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific substitution pattern of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine makes it a valuable intermediate for designing molecules with targeted pharmacological effects.

One of the most compelling applications of this compound is in the field of kinase inhibition. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the structural features of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine to develop inhibitors that selectively target specific kinases. For instance, modifications to the pyridine core have been shown to improve binding affinity and selectivity, reducing off-target effects and enhancing therapeutic efficacy.

Furthermore, the compound has been explored in the development of antiviral agents. The unique electronic properties conferred by the difluoromethyl and bromine substituents enable interactions with viral proteases and polymerases, disrupting viral replication cycles. Preliminary studies have indicated that derivatives of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine exhibit promising antiviral activity against certain strains of RNA viruses.

The hydroxyl group in 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine also serves as a critical site for further functionalization. By incorporating this moiety into drug candidates, researchers can enhance solubility and bioavailability while simultaneously introducing hydrogen bonding capabilities that improve binding to biological targets. This flexibility has led to the synthesis of numerous analogs with tailored pharmacokinetic profiles.

Recent advances in computational chemistry have further accelerated the development of novel derivatives based on 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine. Molecular docking studies have identified optimal substitution patterns that maximize binding affinity to desired targets, while minimizing interactions with off-target proteins. These computational approaches have complemented experimental efforts, enabling rapid screening of large libraries of compounds.

The synthesis of 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine itself presents an interesting challenge due to its complex substitution pattern. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been developed to construct the desired framework efficiently. Optimizing these synthetic pathways is crucial for large-scale production and cost-effective drug development.

In conclusion, 6-Bromo-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1804658-63-6) represents a promising scaffold for pharmaceutical innovation. Its unique structural features make it adaptable for use in diverse therapeutic applications, particularly in kinase inhibition and antiviral research. As our understanding of biological targets continues to evolve, compounds like this will remain at the forefront of drug discovery efforts.